Cas no 478248-43-0 (1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-fluorophenyl)sulfanyl]-1-ethanone)

• Product Name: 1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-fluorophenyl)sulfanyl]-1-ethanone
• CAS No: 478248-43-0
• MF: C₂₀H₁₉FN₂OS₂
• MW: 386.506065607071
• CID: 5026430
• Update Time: 2023-08-25

1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-fluorophenyl)sulfanyl]-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-[(4-fluorophenyl)sulfanyl]ethan-1-one
• MLS000546468
• Bionet1_004421
• Oprea1_160920
• HMS581J03
• HMS2273G20
• 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(4-fluorophenyl)sulfanyl]-1-ethanone
• SMR000179866
• 1-(4-(benzo[d]thiazol-2-yl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone
• 1-[4-(1,3-Benzothiazol-2-yl)piperidino]-2-[(4-fluorophenyl)sulfanyl]-1-ethanone

• Inchi： 1S/C20H19FN2OS2/c21-15-5-7-16(8-6-15)25-13-19(24)23-11-9-14(10-12-23)20-22-17-3-1-2-4-18(17)26-20/h1-8,14H,9-13H2
• InChI Key： KFTZZLDBWQGNMI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CCN(C(CSC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• XLogP3: 4.8
• Topological Polar Surface Area: 86.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles